Cas no 472-97-9 (Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)-)
472-97-9 structure
Product Name:Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)-
Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)- Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)-
- CARYOPHYLLENE ALCOHOL
- (-)-caryolan-1-ol
- (1R)-caryolanol
- 4,4,8-trimethyl-,(1R,2S,5R,8S)-Tricyclo[6.3.1.02,5]dodecan-1-ol
- 5]dodecan-1-ol,4,4,8-trimethyl-,(1R,2S,5R,8S)-Tricyclo[6.3.1.02
- Tricyclo6.3.1.02,5dodecan-1-ol,4,4,8-trimethyl-,(1R,2S,5R,8S)
- Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, [1R-(1a,2a,5b,8b)]-
- Tricyclo[6.3.1.02,5]dodecan-1-ol, 4,4,8-trimethyl-, stereoisomer(8CI)
- Caryolan-1-ol
- b-Caryolanol
- b-Caryophyllene alcohol
- DivK1c_006320
- NS00013308
- CHEMBL1374805
- KBio3_002378
- DTXSID00861976
- SCHEMBL3508459
- SPBio_001774
- KBio2_006294
- Ethyl 5-methoxy-2-(1-piperidinylmethyl)-1-benzofuran-3-carboxylate
- SDCCGMLS-0066495.P001
- Spectrum_000678
- 4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-1-ol
- 82008-48-8
- Spectrum4_001455
- 4,4,8-Trimethyltricyclo(6.3.1.02,5)dodecan-1-ol
- KBioGR_001969
- Spectrum2_001727
- 4,4,8-Trimethyl-Tricyclo(6.3.1.02,5)dodecan-1-ol
- 4,4,8-Trimethyltricyclo[6.3.1.02,5]dodecan-1-ol, 9CI
- KBio2_001158
- FUQAYSQLAOJBBC-UHFFFAOYSA-N
- NCGC00095583-01
- SpecPlus_000224
- KBioSS_001158
- KBio1_001264
- KBio2_003726
- SR-05000002464-1
- SPECTRUM300105
- Spectrum3_001279
- 472-97-9
- BSPBio_002878
- SR-05000002464
- Caryophyllenol
- beta-Caryophyllene alcohol
- Spectrum5_000069
- CCG-38795
- NCGC00095583-02
- (+)-Caryolan-1-ol
- (+)-beta-caryophyllene alcohol
-
- Inchi: 1S/C15H26O/c1-13(2)9-12-11(13)5-8-14(3)6-4-7-15(12,16)10-14/h11-12,16H,4-10H2,1-3H3
- InChI Key: FUQAYSQLAOJBBC-UHFFFAOYSA-N
- SMILES: OC12CCCC(C)(CCC3C(C)(C)CC31)C2
Computed Properties
- Exact Mass: 222.19800
- Monoisotopic Mass: 222.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 4.2
Experimental Properties
- Density: 1.011
- Boiling Point: 295°Cat760mmHg
- Flash Point: 123.6°C
- Refractive Index: 1.52
- PSA: 20.23000
- LogP: 3.75390
- FEMA: 4410
Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)- Related Literature
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Jeroen S. Dickschat Nat. Prod. Rep. 2016 33 87
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Christian A. Citron,Lena Barra,Joachim Wink,Jeroen S. Dickschat Org. Biomol. Chem. 2015 13 2673
-
Isidro G. Collado,James R. Hanson,Antonio J. Macías-Sánchez Nat. Prod. Rep. 1998 15 187
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4. CCLV.—The chemistry of the caryophyllene series. Part III. Clovene alcohol and α-caryophyllene alcoholJames Bell,George Gerald Henderson J. Chem. Soc. 1930 1971
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5. Clovene and β-caryophyllene alcoholAlbert W. Lutz,Evans B. Reid J. Chem. Soc. 1954 2265
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